Cas no 221010-68-0 (9,9-Dimethyl-9H-fluorene-2,7-diol)

9,9-Dimethyl-9H-fluorene-2,7-diol is a fluorene-based diol compound characterized by its rigid, planar aromatic structure and two hydroxyl functional groups at the 2,7-positions. The 9,9-dimethyl substitution enhances steric stability, reducing molecular flexibility and improving thermal and oxidative resistance. This compound serves as a valuable intermediate in the synthesis of high-performance polymers, such as polycarbonates and polyesters, where its structural rigidity contributes to enhanced mechanical strength and thermal stability. Additionally, its symmetrical diol functionality enables efficient polymerization reactions, making it useful in advanced material applications, including optoelectronic devices and coatings. The compound’s purity and consistent performance make it suitable for research and industrial-scale processes.
9,9-Dimethyl-9H-fluorene-2,7-diol structure
221010-68-0 structure
Product Name:9,9-Dimethyl-9H-fluorene-2,7-diol
CAS No:221010-68-0
MF:C15H14O2
MW:226.270464420319
MDL:MFCD09878813
CID:244108
PubChem ID:27282119
Update Time:2025-10-30

9,9-Dimethyl-9H-fluorene-2,7-diol Chemical and Physical Properties

Names and Identifiers

    • 9,9-Dimethyl-9H-fluorene-2,7-diol
    • 9,9-dimethylfluorene-2,7-diol
    • 9H-Fluorene-2,7-diol,9,9-dimethyl-
    • PubChem23474
    • AMFR0009
    • UKXBEJOAGBKZHH-UHFFFAOYSA-N
    • 2,7-dihydroxy-9,9-dimethylfluorene
    • AB0005769
    • AX8111601
    • X4138
    • ST24030047
    • 010D680
    • MFCD09878813
    • 2,7-Dihydroxy-9,9-dimethyl-9H-fluorene
    • AM9747
    • CS-0153816
    • FT-0767576
    • A847575
    • 221010-68-0
    • 2,7-Dihydroxy-9,9-Dimethyl-Fluorene
    • DS-1547
    • 9 pound not9-Dimethyl-9H-fluorene-2 pound not7-diol
    • SY104899
    • DTXSID20650708
    • AKOS015901145
    • SCHEMBL2123476
    • MDL： MFCD09878813
    • Inchi： 1S/C15H14O2/c1-15(2)13-7-9(16)3-5-11(13)12-6-4-10(17)8-14(12)15/h3-8,16-17H,1-2H3
    • InChI Key： UKXBEJOAGBKZHH-UHFFFAOYSA-N
    • SMILES： OC1C=CC2C3C=CC(=CC=3C(C)(C)C=2C=1)O

Computed Properties

  • Exact Mass: 226.09900
  • Monoisotopic Mass: 226.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 3.7

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.232
  • Melting Point: No data available
  • Boiling Point: 436.4°C at 760 mmHg
  • Flash Point: 214.9°C
  • Refractive Index: 1.648
  • PSA: 40.46000
  • LogP: 3.40410
  • Vapor Pressure: No data available

9,9-Dimethyl-9H-fluorene-2,7-diol Security Information

9,9-Dimethyl-9H-fluorene-2,7-diol Customs Data

  • HS CODE：2906299090
  • Customs Data：

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

9,9-Dimethyl-9H-fluorene-2,7-diol Pricemore >>

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Chemenu
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Ambeed
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Ambeed
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9,9-Dimethyl-9H-fluorene-2,7-diol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:221010-68-0)2,7-二羟基-9,9-二甲基芴
Order Number:LE25897170
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:51
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:221010-68-0)2,7-dihydroxy-9,9-diMethyl-9H-fluorene
Order Number:sfd9114
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:221010-68-0)9,9-Dimethyl-9H-fluorene-2,7-diol
Order Number:A847575
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:15
Price ($):174.0
Email:sales@amadischem.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:221010-68-0)2,7-二羟基-9,9-二甲基芴
LE25897170
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:221010-68-0)2,7-dihydroxy-9,9-diMethyl-9H-fluorene
sfd9114
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email